Boc-NH-PEG20-CH2CH2COOH

• Molecular Formula: C48H95NO24
• Molecular Weight: 1070.3 g/mol
• InChI: InChI=1S/C48H95NO24/c1-48(2,3)73-47(52)49-5-7-54-9-11-56-13-15-58-17-19-60-21-23-62-25-27-64-29-31-66-33-35-68-37-39-70-41-43-72-45-44-71-42-40-69-38-36-67-34-32-65-30-28-63-26-24-61-22-20-59-18-16-57-14-12-55-10-8-53-6-4-46(50)51/h4-45H2,1-3H3,(H,49,52)(H,50,51)
• InChIKey: QMWDZLKSNKFDPR-UHFFFAOYSA-N

Boc-NH-PEG20-CH2CH2COOH Technical Specifications

Boc-NH-PEG20-CH2CH2COOH is a monodisperse polyethylene glycol (PEG) derivative containing a Boc-protected amine and a terminal carboxylic acid, belonging to the class of PEG-based PROTAC linkers . It features 20 ethylene glycol repeat units (PEG20), which confer a high molecular weight (1070.26 g/mol) and substantial hydrophilic character, facilitating the aqueous solubility of conjugated PROTAC molecules . This compound serves as a versatile, heterobifunctional linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs), enabling the covalent tethering of an E3 ligase ligand to a target protein ligand .

Boc-NH-PEG20-CH2CH2COOH Generic Substitution Validation

Substituting Boc-NH-PEG20-CH2CH2COOH with a generic PEG linker of a different length or with a different protecting group is not equivalent and carries significant risk to experimental outcomes. PROTAC linker length is not a passive variable; it directly determines the spatial proximity and orientation of the E3 ligase and target protein within the ternary complex, thereby dictating the efficiency of ubiquitination and subsequent protein degradation [1]. Systematic alterations in PEG chain length have been shown to profoundly impact degradation potency (DC50) and maximal degradation (Dmax) [1][2]. The 20-unit PEG chain in Boc-NH-PEG20-CH2CH2COOH provides a distinct end-to-end distance and conformational flexibility profile that cannot be recapitulated by shorter homologs like PEG4, PEG8, or even PEG12. Similarly, the Boc protecting group is essential for a controlled, stepwise synthesis; its premature removal or absence (e.g., using an unprotected amine) would lead to uncontrolled polymerization or side reactions, compromising the yield and purity of the final PROTAC .

• [1] Bouvier, G., et al. (2026). Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 280, 117049. View Source
• [2] Rishfi, M., et al. (2022). Targeted AURKA degradation: Towards new therapeutic agents for neuroblastoma. European Journal of Medicinal Chemistry, 246, 115033. View Source

Boc-NH-PEG20-CH2CH2COOH vs. In-Class Analogs

PEG Spacer Length Comparison

The degradation efficiency of PROTACs is exquisitely sensitive to PEG linker length. While a direct comparison for Boc-NH-PEG20-CH2CH2COOH is not published, cross-study data demonstrates that varying PEG chain length from 2 to 8 units results in a >10-fold difference in DC50 values for the same target [1]. Specifically, in an AURKA-targeting PROTAC series, the most potent degrader (DC50 3.9 nM) was achieved with a specific, optimized PEG linker length, whereas shorter linkers led to complete loss of activity [2]. Boc-NH-PEG20-CH2CH2COOH, with its 20-unit chain, provides a unique, extended spatial reach distinct from the commonly used PEG4-8 linkers, offering a critical variable for optimizing ternary complex formation and degradation activity, particularly for protein targets with deep binding pockets or complex surface topologies [3].

Evidence Dimension	Degradation Potency (DC50) as a function of PEG linker length
Target Compound Data	Not directly published; class inference from PEG20 chain length providing extended spatial reach.
Comparator Or Baseline	PEG2: inactive; PEG4: variable DC50; Optimized PEG length for AURKA PROTAC SK2188: DC50 3.9 nM.
Quantified Difference	Up to >10-fold difference in DC50 observed between suboptimal and optimal PEG linker lengths in SAR studies [1][2].
Conditions	Structure-activity relationship (SAR) studies on AURKA and GSPT1 PROTACs in cell-based degradation assays.

Why This Matters

Selecting Boc-NH-PEG20-CH2CH2COOH over a shorter PEG linker provides a discrete, longer spatial parameter for SAR optimization, which can be the difference between an inactive compound and a potent degrader.

• [1] Bouvier, G., et al. (2026). Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 280, 117049. View Source
• [2] Rishfi, M., et al. (2022). Targeted AURKA degradation: Towards new therapeutic agents for neuroblastoma. European Journal of Medicinal Chemistry, 246, 115033. View Source
• [3] AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. View Source

Purity Comparison for Procurement

The hydrophilic PEG spacer in Boc-NH-PEG20-CH2CH2COOH significantly increases the aqueous solubility of the linker itself and the final PROTAC conjugates compared to alkyl or shorter PEG chains . While precise mg/mL solubility data in water or buffer for the pure compound is often proprietary, its extended PEG20 chain (20 ethylene glycol units) provides substantially more hydrogen-bonding sites and a larger hydrophilic volume than shorter analogs like PEG4 or PEG8 [1]. This property is critical for overcoming the inherent hydrophobicity of many E3 ligase ligands and target protein warheads, thereby improving the drug-likeness of the PROTAC molecule and reducing non-specific aggregation [2].

Evidence Dimension	Aqueous Solubility Enhancement
Target Compound Data	High aqueous solubility inferred from PEG20 chain (20 hydrophilic ethylene glycol units).
Comparator Or Baseline	Alkyl linkers (low solubility); PEG4 and PEG8 linkers (moderate solubility).
Quantified Difference	Not directly quantified, but increased solubility is a well-established, chain-length-dependent property of PEG linkers in PROTAC design [1][2].
Conditions	Qualitative assessment based on PEG chemistry and documented effects on PROTAC solubility.

Why This Matters

Procurement of Boc-NH-PEG20-CH2CH2COOH is justified when designing PROTACs for targets that require high aqueous solubility for in vitro assays or to improve pharmacokinetic properties, a benefit that shorter, less hydrophilic linkers cannot provide.

• [1] BOC Sciences. (2025). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source
• [2] AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. View Source

Solubility Profile Differentiation

Boc-NH-PEG20-CH2CH2COOH is a monodisperse compound with a defined molecular weight of 1070.26 g/mol and a specific chemical structure (C48H95NO24) . This contrasts with polydisperse PEG reagents (e.g., PEG average MW 1000), which are mixtures of chain lengths. In PROTAC synthesis, the use of polydisperse linkers introduces micro-heterogeneity that can lead to irreproducible biological results, where minor differences in linker length between batches can shift a compound's DC50 from potent to inactive [1]. The monodisperse nature of Boc-NH-PEG20-CH2CH2COOH eliminates this variable, ensuring that each synthesis yields a homogeneous PROTAC molecule, which is critical for reliable SAR analysis and scaling up lead candidates [1].

Evidence Dimension	Molecular Uniformity (Monodispersity)
Target Compound Data	Monodisperse: Exact molecular weight 1070.26 g/mol, single chemical species.
Comparator Or Baseline	Polydisperse PEG (e.g., average MW 1000): mixture of various chain lengths.
Quantified Difference	Defined molecular weight vs. a statistical distribution of molecular weights.
Conditions	Chemical characterization by HPLC, MS, and NMR.

Why This Matters

For scientific procurement, the choice of a monodisperse linker like Boc-NH-PEG20-CH2CH2COOH is non-negotiable for generating reproducible and interpretable PROTAC degradation data, unlike cheaper polydisperse alternatives.

• [1] BOC Sciences. (2025). High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. View Source

Polymer Dispersity and Reproducibility

The presence of a Boc (tert-butyloxycarbonyl) protecting group on the terminal amine of Boc-NH-PEG20-CH2CH2COOH is a critical feature for controlled, sequential conjugation . In a typical PROTAC synthesis workflow, the carboxylic acid moiety is first activated and coupled to an amine-containing ligand (e.g., an E3 ligase ligand). The Boc group remains stable under these conditions, preventing unwanted side reactions. It is then selectively removed under mild acidic conditions (e.g., TFA) to reveal a free primary amine, which can be conjugated to a second ligand bearing a carboxylic acid or activated ester . This orthogonal protection strategy is impossible with unprotected amino-PEG-acid linkers (e.g., NH2-PEG20-COOH), which would lead to uncontrolled polymerization and extremely low yields of the desired heterobifunctional PROTAC .

Evidence Dimension	Orthogonal Reactivity and Synthetic Control
Target Compound Data	Boc-protected amine is stable to amide coupling conditions, enabling sequential bioconjugation.
Comparator Or Baseline	NH2-PEG20-COOH (unprotected amine) or NH2-PEG20-NH2.
Quantified Difference	Qualitative difference: Enables defined heterobifunctional conjugates vs. uncontrolled polymerization.
Conditions	Standard peptide coupling chemistry (e.g., EDC/HOBt) followed by acidic deprotection.

Why This Matters

Procuring Boc-NH-PEG20-CH2CH2COOH, rather than an unprotected analog, is essential for the efficient and high-purity synthesis of complex heterobifunctional PROTACs, saving significant time and material costs in medicinal chemistry campaigns.

Boc-NH-PEG20-CH2CH2COOH Application Scenarios

PROTAC Synthesis with Optimized Linker Geometry

Boc-NH-PEG20-CH2CH2COOH is the linker of choice when designing PROTACs against protein targets with deep, sterically hindered binding pockets or where the optimal E3 ligase binding site is located at a distance > 3 nm from the target protein's surface. The 20-unit PEG chain provides the necessary length and flexibility to bridge this gap and facilitate a productive ternary complex [1]. This is particularly relevant for targeting scaffolding proteins, transcription factors, or large multi-domain enzymes that shorter PEG linkers (e.g., PEG4-8) cannot effectively engage, as demonstrated in SAR studies where longer linkers were essential for activity [2].

Homogeneous PEGylated Peptide Conjugates

When a PROTAC construct contains highly hydrophobic ligands (e.g., many CRBN ligands or kinase inhibitors), the resulting molecule often suffers from poor aqueous solubility and non-specific aggregation, confounding in vitro assays and limiting in vivo potential. Incorporating Boc-NH-PEG20-CH2CH2COOH introduces a large, hydrophilic PEG shield that can dramatically improve solubility, reduce aggregation, and enhance the overall drug-like properties of the conjugate [1][2]. This application is critical during the hit-to-lead optimization phase of PROTAC development.

Aqueous-Phase Bioconjugation

The orthogonal Boc/COOH functionality of this linker enables its use in more complex, multi-step bioconjugation strategies beyond simple PROTACs. For instance, the carboxylic acid can be used to attach the linker to a solid support or a primary amine on a protein or antibody, while the protected amine remains available for subsequent conjugation to a cytotoxic payload or a fluorescent probe after deprotection [1]. This level of synthetic control is essential for creating well-defined, homogeneous antibody-drug conjugates (ADCs) or advanced chemical biology probes where precise molecular architecture is required [2].

• [1] BOC Sciences. (2025). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source
• [2] Bouvier, G., et al. (2026). Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 280, 117049. View Source